An In-depth Technical Guide to Pyridachlometyl: Chemical Structure, Synthesis, and Mechanism of Action
An In-depth Technical Guide to Pyridachlometyl: Chemical Structure, Synthesis, and Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the novel fungicide, Pyridachlometyl. Developed to address the growing challenge of fungicide resistance, Pyridachlometyl represents a new class of tubulin dynamics modulators. This document details its chemical structure, established synthesis routes, quantitative biological and toxicological data, and its unique mechanism of action.
Chemical Structure
Pyridachlometyl is a tetrasubstituted pyridazine (B1198779) derivative. Its chemical identity is defined by the following:
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IUPAC Name: 3-chloro-4-(2,6-difluorophenyl)-6-methyl-5-phenylpyridazine
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CAS Registry Number: 1358061-55-8
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Chemical Formula: C₁₇H₁₁ClF₂N₂
The structure is characterized by a central pyridazine ring substituted with a chlorine atom, a methyl group, a phenyl group, and a 2,6-difluorophenyl group.
Synthesis of Pyridachlometyl
The synthesis of Pyridachlometyl has been approached through several strategic routes, focusing on the efficient construction of the substituted pyridazine core. While specific, industrially optimized protocols with quantitative yields are often proprietary, the key transformations are well-documented in scientific literature.[1][2] Two primary strategies have been highlighted:
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Transformation via a Pyridazinone Intermediate : This involves building a precursor molecule containing the 2,6-difluorophenyl group which is then converted into a pyridazinone ring system before final modification to Pyridachlometyl.[1]
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Direct Introduction via Grignard Coupling : This method utilizes a pre-formed pyridazinone structure and introduces the 2,6-difluorophenyl group directly through a Grignard coupling reaction.[2]
A more detailed, plausible synthetic route is outlined below.
Experimental Protocol: A Representative Synthesis Route
The following multi-step synthesis is a representative pathway for obtaining Pyridachlometyl.
Step 1: Synthesis of a Pyridazinone Intermediate This crucial step involves the reaction of a suitably substituted precursor, often a γ-keto acid or its equivalent, with hydrazine (B178648) hydrate. The reaction condenses to form the heterocyclic pyridazinone ring.
Step 2: Introduction of the 2,6-difluorophenyl group If not already present on the precursor, the 2,6-difluorophenyl moiety is introduced. One reported method involves a Grignard reaction, where a Grignard reagent prepared from a 2,6-difluorophenyl halide is reacted with the pyridazinone intermediate.[2]
Step 3: Chlorination of the Pyridazinone The final step to yield Pyridachlometyl is the chlorination of the pyridazinone intermediate. This is typically achieved using a standard chlorinating agent such as phosphorus oxychloride (POCl₃), which converts the hydroxyl group of the pyridazinone tautomer into the chloro-substituent of the final product.
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Caption: A generalized workflow for the synthesis of Pyridachlometyl.
Quantitative Data
Quantitative data for Pyridachlometyl is available for its antifungal efficacy and its toxicological profile.
Antifungal Activity
Pyridachlometyl demonstrates potent, broad-spectrum antifungal activity. The half-maximal effective concentration (EC₅₀) against various fungal pathogens highlights its efficacy. Notably, it maintains high activity against fungal strains that have developed resistance to other fungicide classes like DMIs and QoIs.[1]
| Fungal Pathogen | Fungicide | EC₅₀ (ppm) Range | Resistance Noted |
| Cercospora beticola | Pyridachlometyl | 0.02 - 0.2 | No cross-resistance |
| (67 field isolates) | Carbendazim | Bimodal distribution (>2 ppm) | Yes |
| Difenoconazole | Varied, some >2 ppm | Yes | |
| Trifloxystrobin | Bimodal distribution (>2 ppm) | Yes |
Table 1: Comparative antifungal activity of Pyridachlometyl against Cercospora beticola isolates from sugar beet fields. Data demonstrates a unimodal sensitivity distribution for Pyridachlometyl, unlike other fungicides where resistant populations are evident.[1]
Toxicological Profile
Toxicology studies are crucial for assessing the safety profile of a new chemical entity. The No-Observed-Adverse-Effect-Level (NOAEL) is a key metric from these studies. The lowest NOAEL from all studies for Pyridachlometyl was determined to be 8 mg/kg bw/day in a two-year study in rats.[3][4]
| Study Type | Species | Administration Route | NOAEL (mg/kg/day) |
| Developmental Toxicity | Rat | Oral (gavage) | Maternal: 1000, Fetal: 1000 |
| Rabbit | Oral (gavage) | Maternal: 250, Fetal: 1000 | |
| Two-generation Reproductive | Rat | Oral (in diet) | Parental Male: 218, Parental Female: 329 |
| Toxicity | Offspring Male: 267, Offspring Female: 362 | ||
| Reproductive: >1145 |
Table 2: Summary of developmental and reproductive toxicity data for Pyridachlometyl.[1]
Mechanism of Action
Pyridachlometyl's fungicidal activity stems from a novel mode of action that disrupts microtubule dynamics, a critical process for cell division, growth, and intracellular transport in fungi.[1][5]
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Target: Fungal β-tubulin.
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Action: Unlike many fungicides that inhibit tubulin polymerization (e.g., benzimidazoles), Pyridachlometyl promotes tubulin polymerization and stabilizes existing microtubules.[5][6] This prevents the dynamic instability necessary for proper microtubule function, leading to mitotic arrest and cell death.
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Binding Site: Crucially, Pyridachlometyl binds to a site on the tubulin dimer that is distinct from that of other tubulin-targeting fungicides.[1][5] Evidence suggests its binding site is the vinblastine-binding site or in close proximity.[2] This unique binding site is the basis for its lack of cross-resistance with fungicides like carbendazim.[1]
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References
- 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
- 2. Discovery and biological profile of pyridachlometyl - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Pyridachlometyl (Pesticides) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. researchgate.net [researchgate.net]
- 6. Pyridachlometyl has a novel anti-tubulin mode of action which could be useful in anti-resistance management - PubMed [pubmed.ncbi.nlm.nih.gov]
